Cas no 312754-68-0 (tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 312754-68-0
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 4643849
• PubChem ID: 11119387
• Update Time: 2025-05-27

tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cis-Tert-Butyl 2-Benzyl-3-Hydroxypyrrolidine-1-Carboxylate(WX190540)
• Cis-Tert-Butyl 2-Benzyl-3-Hydroxypyrrolidine-1-Carboxylate
• tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate
• tert-butyl (2R,3R)-2-benzyl-3-hydroxypyrrolidine-1-carboxylate
• 361531-79-5
• SCHEMBL14417557
• cis-tert-Butyl2-benzyl-3-hydroxypyrrolidine-1-carboxylate
• 312754-68-0
• rac-tert-butyl (2R,3R)-2-benzyl-3-hydroxypyrrolidine-1-carboxylate
• EN300-20817364
• W15193

• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(19)17-10-9-14(18)13(17)11-12-7-5-4-6-8-12/h4-8,13-14,18H,9-11H2,1-3H3/t13-,14-/m1/s1
• InChI Key： GOBHYMQCYUHPBS-ZIAGYGMSSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](O)[C@H]1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 312754-68-0)

tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 312754-68-0) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound features a tert-butyl carbamate (Boc) protecting group, a benzyl substituent, and a hydroxyl functionality at the 3-position, making it a versatile intermediate for asymmetric synthesis. Its stereochemistry (2S,3S) is critical for applications in drug discovery, particularly in the development of protease inhibitors and bioactive molecules targeting neurological disorders.

The growing demand for enantiomerically pure compounds in medicinal chemistry has propelled interest in tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate. Researchers frequently search for "Boc-protected pyrrolidine synthesis" or "chiral building blocks for drug development," reflecting its relevance in modern organic synthesis. Its structural motifs align with trends in green chemistry, as it can be synthesized via catalytic asymmetric hydrogenation—a sustainable alternative to traditional methods.

From a technical perspective, the compound's hydroxyl group offers a handle for further functionalization, enabling the creation of libraries of derivatives for structure-activity relationship (SAR) studies. Its Boc group is stable under basic conditions but can be selectively deprotected under acidic conditions, a feature exploited in multi-step syntheses. These attributes make it a staple in peptide mimetics and small-molecule drug design, areas frequently queried in academic and industrial research databases.

Recent advancements in flow chemistry and automated synthesis platforms have further highlighted the utility of 312754-68-0. Users often inquire about "scalable routes to pyrrolidine derivatives" or "stereoselective hydroxylation techniques," underscoring the need for efficient production methods. The compound's compatibility with microwave-assisted reactions and enzymatic resolution also positions it as a candidate for high-throughput screening workflows.

In summary, tert-Butyl (2S,3S)-2-Benzyl-3-hydroxypyrrolidine-1-carboxylate exemplifies the intersection of chiral synthesis and pharmaceutical innovation. Its structural features and synthetic flexibility address key challenges in targeted therapy development, resonating with contemporary search trends like "fragment-based drug discovery" and "catalysis in asymmetric synthesis." As the industry shifts toward precision medicine, such intermediates will remain indispensable tools for chemists worldwide.